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Compound of Interest

Compound Name:
4-(2-phenylethoxy)piperidine

hydrochloride

CAS No.: 1221725-39-8

Cat. No.: B6144217

Get Quote

Technical Monograph: 4-(2-
Phenylethoxy)piperidine Hydrochloride
Chemical Identity & Structural Analysis[1][2]
4-(2-phenylethoxy)piperidine hydrochloride is a piperidine derivative characterized by an

ether linkage at the C4 position connecting to a phenethyl group. This structural motif serves as

a critical pharmacophore in the design of G-protein coupled receptor (GPCR) ligands,

particularly for opioid, muscarinic, and sigma receptors.
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Property Specification

Chemical Name 4-(2-phenylethoxy)piperidine hydrochloride

CAS Number (Free Base) 883547-14-6

Molecular Formula C₁₃H₁₉NO · HCl

Molecular Weight 241.76 g/mol (Salt); 205.30 g/mol (Free Base)

SMILES (Free Base) C1CNCCC1OCCC2=CC=CC=C2

SMILES (HCl Salt) C1CNCCC1OCCC2=CC=CC=C2.Cl

InChI String
InChI=1S/C13H19NO/c15-13-7-10-14(11-8-

13)9-6-12-4-2-1-3-5-12/h1-5,13-14H,6-11H2

InChIKey
Not indexed in public databases; Generated

from InChI string

Structural Visualization
The following diagram illustrates the connectivity of the molecule, highlighting the ether linkage

between the piperidine ring and the phenethyl moiety.
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Figure 1: Structural connectivity of 4-(2-phenylethoxy)piperidine hydrochloride, showing the

phenethyl-ether-piperidine linkage.
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Synthesis & Manufacturing Protocol
The synthesis of 4-(2-phenylethoxy)piperidine hydrochloride typically involves a Williamson

ether synthesis followed by deprotection and salt formation. This route is preferred for its

scalability and the availability of starting materials.

Retrosynthetic Analysis
The target molecule can be disconnected at the ether oxygen, suggesting a coupling between

a 4-hydroxypiperidine derivative and a phenethyl halide. To prevent N-alkylation, the piperidine

nitrogen must be protected (e.g., with a Boc group).

Detailed Synthetic Workflow
Step 1: N-Protection

Reagents: 4-Hydroxypiperidine, Di-tert-butyl dicarbonate (Boc₂O), Triethylamine (Et₃N),

Dichloromethane (DCM).

Procedure: React 4-hydroxypiperidine with Boc₂O in DCM at 0°C to room temperature.

Yield: >95% (Quantitative).

Step 2: Ether Formation (Williamson Synthesis)

Reagents: N-Boc-4-hydroxypiperidine, (2-Bromoethyl)benzene, Sodium Hydride (NaH, 60%

dispersion), DMF.

Procedure:

Suspend NaH in dry DMF at 0°C under inert atmosphere (N₂).

Add N-Boc-4-hydroxypiperidine dropwise; stir for 30 min to form the alkoxide.

Add (2-Bromoethyl)benzene dropwise.[1]

Heat to 60-80°C for 4-6 hours.

Quench with water, extract with EtOAc, and purify via column chromatography.
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Key Insight: The use of NaH ensures complete deprotonation of the secondary alcohol,

facilitating the SN2 attack on the primary alkyl halide.

Step 3: Deprotection & Salt Formation

Reagents: 4M HCl in Dioxane or TFA/DCM followed by HCl treatment.

Procedure:

Dissolve the N-Boc intermediate in 4M HCl/Dioxane.

Stir at room temperature for 1-2 hours (monitor by TLC for disappearance of starting

material).

Concentrate in vacuo to remove solvent and excess HCl.

Triturate the residue with diethyl ether to precipitate the hydrochloride salt.

Filter and dry under vacuum.
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Figure 2: Step-by-step synthetic pathway from 4-hydroxypiperidine to the final hydrochloride

salt.

Applications in Drug Discovery[4][5][6]
This compound serves as a versatile scaffold in medicinal chemistry, particularly for targeting

receptors in the central nervous system (CNS).
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Pharmacophore Analysis
The 4-(2-phenylethoxy)piperidine motif combines a basic amine (protonated at physiological

pH) with a lipophilic aromatic tail. This structure mimics the binding modes of several

endogenous neurotransmitters and known drugs.

Opioid Receptors: The structure is homologous to the fentanyl pharmacophore, where the 4-

anilino group is replaced by a 4-phenethoxy group, potentially altering potency and metabolic

stability.

Sigma Receptors: The combination of a basic nitrogen and a distant aromatic ring (5-7 Å

separation) is a classic pharmacophore for Sigma-1 receptor ligands, investigated for

neuroprotective and antipsychotic properties.

Muscarinic Receptors: Derivatives of this scaffold have shown affinity for M1/M4 receptors,

relevant in treating cognitive deficits in Alzheimer's disease.

Handling & Safety
Signal Word: Warning

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Storage: Hygroscopic. Store at -20°C under inert atmosphere (Argon/Nitrogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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